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Compound of Interest

Compound Name: N-Methyl-3,4-dimethylbenzylamine

Cat. No.: B168943

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-3,4-dimethylbenzylamine (CAS
No. 165741-71-9) was not readily available. The following guidance is based on the properties
and hazards of the closely related compound, N,N-Dimethylbenzylamine (CAS No. 103-83-3).
This information should be used as a general guide only. Researchers, scientists, and drug
development professionals are strongly advised to consult their institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company for
specific handling and disposal instructions for N-Methyl-3,4-dimethylbenzylamine.

This guide provides essential safety and logistical information for the proper disposal of N-
Methyl-3,4-dimethylbenzylamine, with a focus on operational procedures and immediate
safety protocols. The information is tailored for laboratory and research settings.

Key Safety and Hazard Information (Based on N,N-
Dimethylbenzylamine)

Proper handling and disposal of substituted benzylamines require a thorough understanding of
their potential hazards. Based on data for the analogous compound N,N-Dimethylbenzylamine,
this chemical should be treated as a hazardous substance.
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Property Value (for N,N-Dimethylbenzylamine)
Physical State Liquid

Appearance Colorless to pale yellow liquid

Odor Ammonia-like[1]

Flash Point 54 °C [ 129.2 °F (closed cup)[1]

Density 0.900 g/cm?3 at 25 °C[2]

Boiling Point 183-184 °C at 765 mmHg[2]

Flammable liquid and vapor.[1] Causes severe

skin burns and eye damage.[1] Toxic if inhaled

Hazards
and harmful if swallowed or in contact with skin.
[1] Harmful to aquatic life.[3]

Toxicity (Oral, Rat LD50) 579 mg/kg[1]

Toxicity (Dermal, Rabbit LD50) 1.66 mL/kg[1]

Toxicity (Inhalation, Rat LC50) 2 mg/L, 4h[1]

Experimental Protocols: Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel
and the environment. The following procedures are for minor laboratory spills and should only
be undertaken by trained personnel with the appropriate personal protective equipment.

Required Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield (minimum 8-inch).

o Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene), lab coat, and
appropriate protective clothing to prevent skin contact.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. A
NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if vapor
concentrations are high or ventilation is inadequate.
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Incidental Spill Cleanup Steps:

Alert Personnel: Immediately notify others in the vicinity of the spill.
Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Eliminate Ignition Sources: As the compound is flammable, remove all sources of ignition
from the area.[4] Use non-sparking tools.[4]

Contain the Spill: Create a dike around the spill using an inert absorbent material such as
vermiculite, sand, or earth.[4][5] Do not use combustible materials like paper towels to
absorb the initial spill.

Absorb the Material: Cover the spill with the absorbent material, working from the outside in.

Collect the Waste: Carefully scoop the absorbed material into a suitable, labeled, and
sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning
materials for disposal as hazardous waste.

Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning
supplies, must be disposed of as hazardous waste.[6]

Proper Disposal Procedures

Disposal of N-Methyl-3,4-dimethylbenzylamine must comply with all federal, state, and local

regulations.[7] Improper disposal can lead to significant environmental damage and legal

consequences.

Step-by-Step Disposal Plan:

Waste Identification: This chemical should be classified as hazardous waste due to its
flammability and corrosivity.

Containerization:
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o Collect waste N-Methyl-3,4-dimethylbenzylamine and any contaminated materials in a
designated, compatible, and properly labeled hazardous waste container.

o Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from
incompatible materials such as acids and strong oxidizing agents.[1]

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical
name.

o Contact EHS: Arrange for pickup and disposal through your institution's Environmental
Health and Safety office or a licensed hazardous waste disposal contractor.[8] Do not pour
this chemical down the drain or dispose of it with regular trash.[7]

o Documentation: Maintain records of the waste generated and its disposal, as required by
regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.
[91[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
chemical waste.
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Chemical Waste Disposal Workflow
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(N-Methyl-3,4-dimethylbenzylamine)
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(Flammable, Corrosive, Toxic)
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Hazardous Waste Container

Properly Label Container
(‘Hazardous Waste', Chemical Name)

Store in Designated Satellite
Accumulation Area

Contact EHS for Waste Pickup

Licensed Hazardous Waste
Disposal Contractor

Maintain Disposal Records
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Caption: Chemical waste disposal decision-making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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